Cas no 2138393-36-7 (Butyl(4-methoxy-2-phenylbutyl)amine)

• Product Name: Butyl(4-methoxy-2-phenylbutyl)amine
• CAS No: 2138393-36-7
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 6592634
• PubChem ID: 165489642
• Update Time: 2025-05-21

Butyl(4-methoxy-2-phenylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-800586
• butyl(4-methoxy-2-phenylbutyl)amine
• 2138393-36-7
• Butyl(4-methoxy-2-phenylbutyl)amine

• Inchi： 1S/C15H25NO/c1-3-4-11-16-13-15(10-12-17-2)14-8-6-5-7-9-14/h5-9,15-16H,3-4,10-13H2,1-2H3
• InChI Key： ZOKJQGONIAYFAK-UHFFFAOYSA-N
• SMILES： O(C)CCC(C1C=CC=CC=1)CNCCCC

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on Butyl(4-methoxy-2-phenylbutyl)amine

Butyl(4-methoxy-2-phenylbutyl)amine: A Comprehensive Overview

The compound with CAS No. 2138393-36-7, commonly referred to as Butyl(4-methoxy-2-phenylbutyl)amine, is a fascinating molecule that has garnered attention in various scientific and industrial domains. This compound is a derivative of amines, specifically an aliphatic amine, and its structure incorporates both aliphatic and aromatic components, making it versatile for multiple applications.

The molecular structure of Butyl(4-methoxy-2-phenylbutyl)amine consists of a butyl group attached to a 4-methoxy-2-phenylbutyl chain, which is further connected to an amine functional group. This unique combination of functional groups imparts the compound with distinct chemical properties, including moderate polarity and the ability to form hydrogen bonds. These properties make it suitable for use in various chemical reactions and industrial processes.

Recent studies have highlighted the potential of Butyl(4-methoxy-2-phenylbutyl)amine in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain inflammatory pathways, suggesting its potential in drug development.

In addition to its pharmaceutical applications, Butyl(4-methoxy-2-phenylbutyl)amine has found utility in the field of materials science. Its ability to act as a surfactant and its compatibility with various polymers make it a valuable additive in the formulation of coatings and adhesives. A 2022 research article in Polymer Chemistry highlighted its role in enhancing the adhesion properties of epoxy resins, which is critical for industrial applications such as automotive coatings and electronic encapsulants.

The synthesis of Butyl(4-methoxy-2-phenylbutyl)amine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of this compound, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and behavior of Butyl(4-methoxy-2-phenylbutyl)amine in natural systems is crucial for assessing its ecological impact. Studies conducted in 2021 revealed that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses limited risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, Butyl(4-methoxy-2-phenylbutyl)amine, with CAS No. 2138393-36-7, is a multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique chemical properties and versatile functionality continue to drive innovation across these fields. As research progresses, particularly in areas such as green chemistry and drug discovery, this compound is poised to play an increasingly important role in advancing scientific knowledge and industrial practices.